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Compound of Interest

Compound Name: D-threo-Dihydrosphingosine

CAS No.: 6036-86-8

Cat. No.: B164526

Get Quote

D-threo-Dihydrosphingosine is a bioactive sphingolipid, a precursor in the biosynthesis of

sphingosine and a key player in cellular processes.[1][2] While it is a biologically active

molecule, it is crucial to note that under the US OSHA Hazard Communication Standard (29

CFR 1910.1200) and GHS classifications, D-threo-Dihydrosphingosine is generally not

considered a hazardous substance.[3][4][5] Safety Data Sheets (SDS) often lack specific

hazard statements or pictograms.[4][6]

However, the absence of a formal hazard classification does not imply zero risk. The bioactive

nature of sphingolipids, which are involved in fundamental signaling pathways like apoptosis

and cell cycle regulation, necessitates a cautious and informed approach to disposal.[7][8]

Furthermore, comprehensive ecological toxicity data is largely unavailable.[4][6] Therefore, the

foundational principle of disposal is to prevent its release into the environment and to adhere

strictly to local, state, and federal waste regulations, which always supersede general

guidelines.[5][9] Chemical waste generators are ultimately responsible for correctly classifying

their waste.[3]

Table 1: Key Properties of D-threo-Dihydrosphingosine
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Property Value Source(s)

CAS Number 6036-86-8 [10]

Molecular Formula C₁₈H₃₉NO₂ [10]

Physical State Solid / Powder [4][11]

Storage Temperature -20°C [4][10]

Solubility
Soluble in ethanol, DMSO,

chloroform, and methanol.
[1][10][12]

Pre-Disposal Safety: Personal Protective Equipment
(PPE)
Before handling D-threo-Dihydrosphingosine for any purpose, including disposal, the

implementation of proper engineering controls and PPE is mandatory. The causality is simple:

prevent all routes of exposure—inhalation, ingestion, and dermal contact.[12]

Engineering Controls: Whenever possible, handle the solid compound in a laboratory fume

hood or an enclosed balance to avoid inhaling fine dust particles.[4][13]

Eye Protection: Wear appropriate safety goggles or glasses.[4]

Hand Protection: Use chemical-resistant nitrile gloves. Always inspect gloves before use and

wash hands thoroughly after handling.[13]

Body Protection: A standard laboratory coat, full-length pants, and closed-toe shoes are

required to prevent skin exposure.[13]

Step-by-Step Disposal Protocols
The appropriate disposal procedure depends on the form of the waste: neat (pure) compound,

contaminated labware, dilute solutions, or spills.

Protocol 3.1: Disposal of Unused/Neat D-threo-
Dihydrosphingosine
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This protocol applies to expired product or residual amounts of the solid compound. The

primary objective is secure containment and proper labeling.

Container Selection: Use a sealable, chemically compatible container clearly labeled for

"Non-Hazardous Chemical Waste" or as required by your institution's hazardous waste

program. A screw-top wide-mouth container is ideal.

Transfer: Carefully transfer the solid D-threo-Dihydrosphingosine into the waste container.

Use a spatula or scoop. Avoid generating dust by performing this transfer in a fume hood.[4]

Labeling: Label the waste container with the full chemical name: "D-threo-
Dihydrosphingosine" and the CAS number "6036-86-8". Ensure the container is dated.

Storage: Keep the waste container sealed and store it in a designated waste accumulation

area, away from incompatible materials.[9]

Final Disposal: Arrange for pickup by your institution's Environmental Health & Safety

(EH&S) department or a licensed chemical waste contractor. Do not mix with other waste

streams unless explicitly permitted by your waste management provider.[5]

Protocol 3.2: Disposal of Contaminated Labware
This includes items like pipette tips, centrifuge tubes, and weigh boats that have come into

direct contact with the compound.

Segregation: Place all contaminated solid waste into a dedicated, clearly labeled waste bag

or container. A common practice is to use a "Dry Lab Waste" or "Chemically Contaminated

Solids" container.

Decontamination (Optional but Recommended): For grossly contaminated items, rinsing with

a suitable solvent (e.g., ethanol) can remove the majority of the residue. The resulting

solvent rinse should be disposed of as liquid chemical waste (see Protocol 3.3).

Containment: Securely seal the container or bag.

Final Disposal: Dispose of the container through your institution's chemical waste stream. Do

not dispose of this material in the regular trash or biohazardous waste unless explicitly
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cleared by your safety office.

Protocol 3.3: Disposal of Solutions Containing D-threo-
Dihydrosphingosine
This protocol applies to solutions in organic solvents like ethanol or DMSO. The key principle is

that the solvent often dictates the hazardous nature of the waste.

Waste Classification: The waste solution must be classified based on its most hazardous

component. For example, a solution of D-threo-Dihydrosphingosine in chloroform is

considered a halogenated hazardous waste.

Container Selection: Use a designated, sealable, and properly vented solvent waste

container (e.g., a carboy for "Non-Halogenated Solvent Waste" if dissolved in

ethanol/DMSO).

Collection: Collect all aqueous and organic solutions containing D-threo-
Dihydrosphingosine in the appropriate liquid waste container. Do not pour down the drain.

[5][9]

Labeling: Ensure the waste container label accurately reflects all constituents, including the

full chemical name of the sphingolipid and all solvents with their approximate percentages.

Final Disposal: Manage the container as hazardous chemical waste, arranging for pickup via

your institution's EH&S program.

Spill Management and Decontamination
In the event of a spill, the goal is to contain, clean, and properly dispose of the material and

cleanup supplies.

Ensure Safety: Restrict access to the spill area. Ensure adequate ventilation.[4]

Containment: For a solid spill, gently sweep up the powder to avoid creating dust and place it

in a sealed container for disposal.[3][6] For a liquid spill, cover with an inert absorbent

material (e.g., vermiculite, sand, or chemical absorbent pads).
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Collection: Carefully scoop the absorbent material into a sealable container.

Surface Decontamination: Leveraging its known solubility, decontaminate the spill surface.

[12] Wipe the area with a cloth dampened with ethanol or another suitable solvent. Perform

at least two consecutive wipes with fresh cloths.

Waste Disposal: All cleanup materials (absorbent, cloths, gloves) must be placed in a sealed,

labeled bag or container and disposed of as solid chemical waste.[6]

Disposal Workflow Visualization
The following diagram outlines the decision-making process for the proper disposal of D-threo-
Dihydrosphingosine waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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